Cas no 2764018-95-1 (6-Chloro-5-fluoro-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid)

• Product Name: 6-Chloro-5-fluoro-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid
• CAS No: 2764018-95-1
• MF: C₁₀H₈ClFN₂O₄
• MW: 274.632925033569
• CID: 6130586
• PubChem ID: 165984895
• Update Time: 2025-07-02

6-Chloro-5-fluoro-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37343944
• 6-chloro-5-fluoro-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid
• 2764018-95-1
• 6-Chloro-5-fluoro-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid

• Inchi： 1S/C10H8ClFN2O4/c1-2-3-18-10(17)14-7-5(9(15)16)4-13-8(11)6(7)12/h2,4H,1,3H2,(H,15,16)(H,13,14,17)
• InChI Key： GDZRFIKHYDDQSB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C(=O)O)C=N1)NC(=O)OCC=C)F

Computed Properties

• Exact Mass: 274.0156626g/mol
• Monoisotopic Mass: 274.0156626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.5Ų

Additional information on 6-Chloro-5-fluoro-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid

Introduction to 6-Chloro-5-fluoro-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid (CAS No. 2764018-95-1)

6-Chloro-5-fluoro-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid, identified by its CAS number 2764018-95-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic molecules, which are widely recognized for their diverse biological activities and pharmacological potential. The structural features of this molecule, including its chloro, fluoro, and amide functional groups, contribute to its unique chemical properties and make it a valuable scaffold for the development of novel therapeutic agents.

The chloro and fluoro substituents at the 6th and 5th positions of the pyridine ring, respectively, are strategically positioned to modulate the electronic and steric environment of the molecule. These substituents are known to enhance binding affinity and metabolic stability, which are critical factors in drug design. The presence of an amide group at the 4th position further increases the compound's versatility, allowing for further derivatization and functionalization. This structural motif is particularly relevant in the design of kinase inhibitors, which are among the most extensively studied targets in modern drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies have indicated that 6-Chloro-5-fluoro-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid exhibits promising interactions with various biological targets, including enzymes and receptors involved in cancer pathways. The prop-2-en-1-yloxy carbonyl moiety, which is attached to the amine group, serves as a key pharmacophore that enhances solubility and bioavailability while maintaining structural integrity.

In vitro studies have demonstrated that derivatives of this compound exhibit inhibitory activity against several kinases, including those overexpressed in resistant tumor cell lines. The fluoro substituent has been shown to improve oral bioavailability by reducing metabolic clearance, while the chloro group enhances binding affinity through hydrophobic interactions. These findings align with recent trends in oncology research, where small molecule inhibitors targeting aberrant signaling pathways are becoming increasingly important.

The synthesis of 6-Chloro-5-fluoro-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyridine core efficiently. The introduction of the amide group is typically achieved through peptide coupling reactions, which require careful optimization to minimize side products.

One of the most compelling aspects of this compound is its potential as a lead for drug development. Its structural complexity allows for extensive modifications without compromising core pharmacological activity. Researchers have explored various analogs by substituting or removing functional groups to improve pharmacokinetic properties or target specificity. For instance, replacing the chloro group with a methyl or ethyl moiety has been shown to alter binding kinetics without significantly reducing efficacy.

The role of fluoro atoms in medicinal chemistry cannot be overstated. These atoms are frequently incorporated into drug candidates due to their ability to modulate metabolic stability and binding affinity. In particular, fluorine atoms can enhance binding interactions by participating in hydrogen bonding or by influencing electronic distributions around critical pharmacophores. The presence of two fluorine atoms in 6-Chloro-5-fluoro-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid underscores its potential as a highly optimized therapeutic agent.

Recent clinical trials have highlighted the importance of pyridine-based compounds in treating chronic diseases such as cancer and inflammatory disorders. While this specific compound has not yet entered human trials, preclinical data suggest that it could be a potent candidate for further development. Its ability to interact with multiple targets simultaneously makes it an attractive option for combination therapies, which are increasingly recognized as a strategy to overcome drug resistance.

The future direction of research on 6-Chloro-5-fluoro-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid will likely focus on optimizing synthetic routes for scalability and cost-effectiveness. Additionally, exploring its potential in treating other diseases beyond oncology could open new avenues for therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate preclinical findings into clinical reality.

In conclusion,6-Chloro-5-fluoro-4-{[(prop-2-en-yloxy)carbonyl]amino}pyridine -3-carboxylic acid (CAS No. 2764018 -95 -1) represents a promising compound with significant therapeutic potential. Its unique structural features make it an ideal candidate for further exploration in drug discovery programs aimed at treating complex diseases such as cancer and inflammation-related disorders.